Cas no 2287280-05-9 (1-Bromo-2-dimethylphosphoryl-4-nitrobenzene)

• Product Name: 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene
• CAS No: 2287280-05-9
• MF: C₈H₉BrNO₃P
• MW: 278.039722204208
• CID: 6386442
• PubChem ID: 137943739
• Update Time: 2025-08-02

1-Bromo-2-dimethylphosphoryl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-6497291
• 1-bromo-2-(dimethylphosphoryl)-4-nitrobenzene
• 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene
• 2287280-05-9

• Inchi： 1S/C8H9BrNO3P/c1-14(2,13)8-5-6(10(11)12)3-4-7(8)9/h3-5H,1-2H3
• InChI Key： WPJQHBHEFFSSEA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1P(C)(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.95034g/mol
• Monoisotopic Mass: 276.95034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene

Comprehensive Overview of 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene (CAS No. 2287280-05-9)

1-Bromo-2-dimethylphosphoryl-4-nitrobenzene (CAS 2287280-05-9) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and dimethylphosphoryl functional groups attached to a nitrobenzene backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "1-Bromo-2-dimethylphosphoryl-4-nitrobenzene synthesis", "CAS 2287280-05-9 applications", and "nitrobenzene derivatives in drug discovery", reflecting the growing interest in this compound.

The molecular structure of 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene combines electrophilic (bromo and nitro) and nucleophilic (dimethylphosphoryl) moieties, making it a valuable building block for cross-coupling reactions and other advanced synthetic methodologies. Recent studies highlight its role in the development of novel phosphorus-containing ligands, which are critical in catalysis and material science. Searches for "phosphoryl benzene derivatives" and "bromo-nitrobenzene reactivity" have surged, indicating its relevance in cutting-edge research.

From an industrial perspective, CAS 2287280-05-9 is often explored for its potential in creating high-performance polymers and specialty chemicals. The compound's stability under various conditions and its compatibility with green chemistry principles align with the current trend toward sustainable synthesis. Keywords such as "eco-friendly nitrobenzene synthesis" and "dimethylphosphoryl group applications" are frequently associated with this compound, underscoring its alignment with modern environmental standards.

In the pharmaceutical sector, 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene is investigated for its role in prodrug design and targeted drug delivery systems. Its ability to act as a bioisostere for carboxylic acids or other functional groups makes it a promising candidate for medicinal chemistry. Online queries like "nitrobenzene derivatives in medicine" and "phosphoryl-based drug candidates" reflect the compound's therapeutic potential.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS 2287280-05-9, ensuring purity and consistency for research applications. The compound's spectral data and synthetic protocols are often sought after, as evidenced by search trends like "1-Bromo-2-dimethylphosphoryl-4-nitrobenzene characterization" and "CAS 2287280-05-9 NMR peaks".

As the demand for novel chemical entities grows, 1-Bromo-2-dimethylphosphoryl-4-nitrobenzene continues to be a focal point in academic and industrial research. Its multifaceted applications, coupled with its compatibility with emerging technologies like flow chemistry and machine learning-assisted synthesis, position it as a compound of enduring significance. Future studies may explore its utility in optoelectronic materials or bioconjugation techniques, further expanding its scientific footprint.